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Compound of Interest

Compound Name: CS12192

Cat. No.: B15615417 Get Quote

Essential protocols for the safe handling and disposal of the novel irreversible JAK inhibitor,

CS12192, are critical for maintaining laboratory safety and regulatory compliance. This guide

provides a procedural framework for researchers, scientists, and drug development

professionals.

As a potent and selective irreversible inhibitor of Janus kinase 3 (JAK3), CS12192 is a valuable

compound in preclinical research for various autoimmune diseases, including graft-versus-host

disease and rheumatoid arthritis. Due to its specific mechanism of action and chemical

properties, proper disposal is imperative to mitigate potential environmental and health risks.

While a specific Safety Data Sheet (SDS) for CS12192 is not publicly available, established

best practices for the disposal of laboratory chemical waste provide a clear and safe path

forward.

Core Compound Information
A summary of the essential data for CS12192 is presented below to inform safe handling and

disposal decisions.
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Property Value

Chemical Name

N-(3-((5-chloro-2-((4-fluoro-3-(N-

methylacrylamido)phenyl)amino)pyrimidin-4-

yl)amino)propyl)-4-cyanobenzamide

Molecular Formula C25H23ClFN7O2

Molecular Weight 507.95 g/mol

Nature Irreversible JAK inhibitor

Primary Use Laboratory Research

Procedural Workflow for Disposal
The following step-by-step process outlines the recommended disposal procedure for CS12192
and associated waste materials in a laboratory setting. This workflow is designed to ensure

safety and compliance with general hazardous waste regulations.

To cite this document: BenchChem. [Navigating the Disposal of CS12192: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615417#cs12192-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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